Cas no 37566-40-8 (5-Chloro-1,3,4-thiadiazol-2-amine)

5-Chloro-1,3,4-thiadiazol-2-amine is a versatile organic compound with significant synthetic utility. Its unique 1,3,4-thiadiazole ring structure provides excellent stability and reactivity, making it a valuable intermediate in the synthesis of various heterocyclic compounds. This compound's chlorinated substituent enhances its selectivity in organic transformations, offering researchers a reliable tool for targeted synthesis.
5-Chloro-1,3,4-thiadiazol-2-amine structure
37566-40-8 structure
Product Name:5-Chloro-1,3,4-thiadiazol-2-amine
CAS No:37566-40-8
MF:C2H2ClN3S
MW:135.575376987457
MDL:MFCD01578280
CID:321934
PubChem ID:314235
Update Time:2025-10-15

5-Chloro-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-1,3,4-thiadiazol-2-ylamine
    • (S)-FUP-TBU
    • 1,3,4-Thiadiazol-2-amine,5-chloro-
    • 5-Chloro-1,3,4-thiadiazol-2-amine
    • 1,3,4-Thiadiazol-2-amine, 5-chloro-
    • NSC231514
    • PubChem22222
    • C2H2ClN3S
    • OPGJORQBYBKWNH-UHFFFAOYSA-N
    • 2-amino-5-chloro-1,3,4-thiadiazole
    • RP20225
    • ST2411912
    • AB0024548
    • W5844
    • NSC 231514
    • FT-0756928
    • CS-W005658
    • MFCD01578280
    • 37566-40-8
    • AKOS006338532
    • NSC-231514
    • DTXSID30310745
    • 5-Chloro-1 pound not3 pound not4-thiadiazol-2-amine
    • EN300-84608
    • A874067
    • AMY22982
    • J-517238
    • SY112663
    • SCHEMBL5630434
    • GS-3981
    • 2-Amino-5-chloro-1,3,4-thiadiazole; NSC 231514
    • DTXCID00261871
    • DB-069565
    • MDL: MFCD01578280
    • Inchi: 1S/C2H2ClN3S/c3-1-5-6-2(4)7-1/h(H2,4,6)
    • InChI Key: OPGJORQBYBKWNH-UHFFFAOYSA-N
    • SMILES: ClC1=NN=C(N)S1

Computed Properties

  • Exact Mass: 134.96600
  • Monoisotopic Mass: 134.966
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 70
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80
  • XLogP3: 1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.7±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 295.2°C at 760 mmHg
  • Flash Point: 132.4±22.6 °C
  • Refractive Index: 1.676
  • PSA: 80.04000
  • LogP: 1.35490
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Chloro-1,3,4-thiadiazol-2-amine Security Information

5-Chloro-1,3,4-thiadiazol-2-amine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-1,3,4-thiadiazol-2-amine Pricemore >>

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